5-ethyl-N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]thiophene-2-sulfonamide

• IUPAC Name: 5-ethyl-N-[2-[(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy]ethyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C14H17N5O3S2/c1-3-11-4-7-14(23-11)24(20,21)15-8-9-22-13-6-5-12-17-16-10(2)19(12)18-13/h4-7,15H,3,8-9H2,1-2H3
• InChI Key: MSVWYWSOUQKGHN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)S(=O)(=O)NCCOC2=NN3C(=NN=C3C=C2)C
• Molecular Formula: C14H17N5O3S2
• Molecular Weight: 367.5 g/mol

Description

Triazoles are a class of heterocyclic compounds that contain a five-membered aromatic ring with two carbon atoms and three nitrogen atoms. They are known for their versatile biological activities and are present in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety and antitubercular.

Synthesis Analysis

Triazoles can be synthesized through a variety of methods. One common method involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido.

Molecular Structure Analysis

The triazole ring in these compounds contains two carbon and three nitrogen atoms. The exact structure of the specific compound you mentioned would depend on the positions and types of the substituents on the ring.

Chemical Reactions Analysis

Triazoles can undergo a variety of chemical reactions due to the presence of multiple reactive sites in their structure. The specific reactions that “5-ethyl-N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]thiophene-2-sulfonamide” can undergo would depend on its exact structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. For triazoles, these properties can vary widely depending on the substituents on the ring.

Scientific Research Applications

Medicinal Chemistry

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Anti-Inflammatory Properties

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Anticancer Properties

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Industrial Chemistry

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Material Science

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Organic Field-Effect Transistors (OFETs)

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Antimicrobial Properties

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Antiparasitic Properties

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Mechanism of Action

The mechanism of action of triazole compounds typically involves binding to various enzymes and receptors in the biological system. The exact mechanism of action for the specific compound you mentioned would depend on its structure and the target it interacts with.

Future Directions

Triazoles are a focus of ongoing research due to their versatile biological activities. Future research may involve the synthesis of new triazole derivatives and the exploration of their potential uses in medicine.